Cas no 389139-89-3 (Omadacycline)

Omadacycline structure

Product Name:Omadacycline

CAS No:389139-89-3

MF:C₂₉H₄₀N₄O₇

MW:556.650507926941

MDL:MFCD19443723

CID:831431

PubChem ID:54697325

Update Time:2025-04-19

Omadacycline Chemical and Physical Properties

Names and Identifiers

- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-9-[[(2,2-dimethylpropyl)amino]methyl]-1,4,4a,5, 5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-
- (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-9-[(2,2-dimethylpropylamino)methyl]-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-9-[[(2,2-dimethylpropyl)amino]methyl]-1,4,4a,5, 5a,6,11,12a-octahydro-3,10,1
- 2-Naphthacenecarboxamide,4,7-bis(dimethylamino)-9-[[(2,2-dimethylpropyl)amino]methyl]-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-,(4S,4aS,5aR,12aS)-
- Amadacycline
- OMADACYCLINE
- PTK 0796
- PTK-0796
- nuzyra
- 090IP5RV8F
- Amadacycline methanesulfonate
- Omadacycline [USAN:INN]
- 2-NAPHTHACENECARBOXAMIDE, 4,7-BIS(DIMETHYLAMINO)-9-(((2,2-DIMETHYLPROPYL)AMINO)METHYL)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-, (4S,4AS,5AR,12AS)-
- EX-A4252
- NS00069930
- E80520
- UNII-090IP5RV8F
- GTPL10839
- CHEBI:177758
- BCP12946
- NCGC00378946-03
- SCHEMBL1525961
- SCHEMBL17150976
- D09647
- BAY-73-6944
- (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-3,10,12,12a-tetrahydroxy-9-((neopentylamino)methyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- MK-2764
- PTK-796
- PTK 0796;Amadacycline
- PTK 0796, BAY 73-6944
- U3B
- EN300-20385155
- (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-9-{[(2,2-dimethylpropyl)amino]methyl}-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- CS-1338
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-9-[[(2,2-dimethylpropyl)amino]methyl]-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-
- SCHEMBL20952297
- AC-33245
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-9-(((2,2- dimethylpropyl)amino)methyl)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a- tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-
- OMADACYCLINE [MI]
- PTK0796
- HY-14865
- BAY 73-6944
- 389139-89-3
- (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-9-[(2,2-dimethylpropylamino)methyl]-3,10,12,12a-tetrahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- (4S,4aS,5aR,12aS)-4,7-bis(Dimethylamino)-9-(((2,2-dimethylpropyl)amino)methyl)- 3,10,12,12a- tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2- carboxamide
- DB12455
- compound 6 [PMID: 21302930]
- BAY-73-7388
- OMADACYCLINE [INN]
- DA-70746
- 9-neopentylaminomethylminocycline
- (4S,4AS,5AR,12AS)-4,7-BIS(DIMETHYLAMINO)-9-(((2,2-DIMETHYLPROPYL)AMINO)METHYL)-3,10,12,12A- TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
- DTXSID201027687
- 389139-89-3 (free base)
- Omadacycline [USAN]
- OMADACYCLINE [WHO-DD]
- Omadacycline (USAN)
- CHEMBL1689772
- Q15426992
- Omadacycline
- MDL： MFCD19443723
- Inchi： 1S/C29H40N4O7/c1-28(2,3)12-31-11-14-10-17(32(4)5)15-8-13-9-16-21(33(6)7)24(36)20(27(30)39)26(38)29(16,40)25(37)18(13)23(35)19(15)22(14)34/h10,13,16,21,31,34-35,38,40H,8-9,11-12H2,1-7H3,(H2,30,39)/t13-,16-,21-,29-/m0/s1
- InChI Key： VJYKVCURWJGLPG-IQZGDKDPSA-N
- SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C(=CC(CNCC(C)(C)C)=C(C=3C(=C1C2=O)O)O)N(C)C)N(C)C)=O)O

Computed Properties

Exact Mass: 556.2899
Monoisotopic Mass: 556.28969963 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 40
Rotatable Bond Count: 7
Complexity: 1140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 177
Molecular Weight: 556.6

Experimental Properties

Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
PSA: 176.66

Omadacycline Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Omadacycline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A125972-50mg	Omadacycline	389139-89-3	98%	50mg	¥12672.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A125972-5mg	Omadacycline	389139-89-3	98%	5mg	¥2295.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A125972-10mg	Omadacycline	389139-89-3	98%	10mg	¥3940.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O879219-2mg	Omadacycline	389139-89-3	98%	2mg	￥1,680.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O879219-5mg	Omadacycline	389139-89-3	98%	5mg	￥2,319.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O879219-10mg	Omadacycline	389139-89-3	98%	10mg	￥3,980.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O879219-50mg	Omadacycline	389139-89-3	98%	50mg	￥12,800.00	2022-01-13
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5189-2 mg	Omadacycline	389139-89-3	99.76%	2mg	￥1420.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5189-5 mg	Omadacycline	389139-89-3	99.76%	5mg	￥2310.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5189-10 mg	Omadacycline	389139-89-3	99.76%	10mg	￥4100.00	2022-04-26

Omadacycline Production Method

Production Method 1

1075240-41-3

389139-89-3

1075240-42-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 17 °C

Reference

Synthesis development of an aminomethylcycline antibiotic via an electronically tuned acyliminium Friedel-Crafts reaction

Chung, John Y. L.; Hartner, Frederick W.; Cvetovich, Raymond J., Tetrahedron Letters, 2008, 49(42), 6095-6100

Omadacycline Raw materials

1075240-41-3

Omadacycline Preparation Products

Omadacycline Related Literature

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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305

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